Cas no 82083-43-0 (Muscarine tosylate)

• Product Name: Muscarine tosylate
• CAS No: 82083-43-0
• MF: C₁₆H₂₇NO₅S
• MW: 345.454283952713
• CID: 5602148
• Update Time: 2025-04-23

Muscarine tosylate Chemical and Physical Properties

Names and Identifiers

• Muscarine tosylate

• Inchi： 1S/C9H20NO2.C7H8O3S/c1-7-9(11)5-8(12-7)6-10(2,3)4;1-6-2-4-7(5-3-6)11(8,9)10/h7-9,11H,5-6H2,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1/t7-,8-,9+;/m0./s1
• InChI Key： WSPIVBJGIYPMNQ-CTERPIQNSA-M
• SMILES： C([C@H]1O[C@@H](C)[C@H](O)C1)[N+](C)(C)C.S(C1C=CC(C)=CC=1)([O-])(=O)=O

Additional information on Muscarine tosylate

Introduction to Muscarine Tosylate (CAS No. 82083-43-0)

Muscarine tosylate, a derivative of the naturally occurring alkaloid Muscarine, is a compound of significant interest in the field of pharmacology and biochemistry. With a CAS number of 82083-43-0, this compound has garnered attention for its unique chemical properties and potential applications in research and therapeutic development. This article provides an in-depth exploration of Muscarine tosylate, delving into its chemical structure, biological activities, and the latest research findings that highlight its importance.

The chemical structure of Muscarine tosylate is characterized by its tautomerization properties, which contribute to its stability and reactivity. The tosylate group, derived from toluene sulfonic acid, enhances the compound's solubility in polar solvents, making it more amenable for various biochemical assays and experimental applications. This modification also influences its interaction with biological targets, particularly receptors and enzymes involved in cellular signaling pathways.

In recent years, Muscarine tosylate has been extensively studied for its role in modulating cholinergic systems. Cholinergic receptors, including muscarinic receptors, play a crucial role in various physiological processes such as neurotransmission, muscle contraction, and glandular secretion. Research has shown that Muscarine tosylate exhibits potent binding affinity to these receptors, making it a valuable tool for investigating cholinergic mechanisms. Its ability to selectively activate or inhibit these receptors has opened new avenues for the development of drugs targeting neurological and cardiovascular disorders.

One of the most compelling aspects of Muscarine tosylate is its application in drug discovery and development. The compound's unique pharmacological profile makes it an ideal candidate for use in high-throughput screening (HTS) assays aimed at identifying novel therapeutic agents. By leveraging Muscarine tosylate as a reference compound, researchers can screen large libraries of compounds for their ability to modulate cholinergic signaling. This approach has led to the identification of several promising lead compounds that are currently undergoing further investigation.

Moreover, Muscarine tosylate has been utilized in studies exploring its potential as an agrochemical agent. Its interaction with plant-based enzymes and receptors suggests that it could be developed into a natural pesticide or herbicide. By understanding how Muscarine tosylate affects plant cells at the molecular level, scientists can design more effective and environmentally friendly solutions for agricultural challenges.

The latest research on Muscarine tosylate also highlights its role in understanding neurodegenerative diseases. Studies have indicated that dysregulation of cholinergic systems is associated with conditions such as Alzheimer's disease and Parkinson's disease. By investigating the effects of Muscarine tosylate on these pathways, researchers aim to uncover new therapeutic strategies that could slow down disease progression and improve patient outcomes. The compound's ability to mimic or block muscarinic receptor activity provides insights into potential drug targets for these debilitating conditions.

Another area where Muscarine tosylate has shown promise is in the field of immunology. Research suggests that modulating cholinergic signaling can influence immune responses, making this compound a candidate for developing immunomodulatory therapies. By studying how Muscarine tosylate interacts with immune cells and cytokines, scientists can gain a better understanding of the underlying mechanisms that govern immune function. This knowledge could lead to novel treatments for autoimmune diseases and infections.

The synthesis and characterization of Muscarine tosylate have also advanced significantly in recent years. Chemists have developed more efficient synthetic routes that yield higher purity and quantities of the compound. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have enabled researchers to elucidate the detailed structure-function relationships of Muscarine tosylate. These advancements have not only enhanced our understanding of the compound but also facilitated its use in various scientific applications.

In conclusion, Muscarine tosylate (CAS No. 82083-43-0) is a multifaceted compound with significant implications in pharmacology, biochemistry, agriculture, and immunology. Its unique chemical properties and biological activities make it a valuable tool for research and therapeutic development. As our understanding of cholinergic systems continues to grow, the potential applications of Muscarine tosylate are likely to expand even further. Ongoing studies are expected to yield new insights into this compound's mechanisms of action and open up new possibilities for its use in medicine and beyond.